Cas no 67227-90-1 (3,5-Diethynylpyridine)

3,5-Diethynylpyridine Properties

Names and Identifiers

• 3,5-diethynyl-Pyridine
• 3,5-Diethynylpyridine
• >95
• Pyridine, 3,5-diethynyl- (9CI)
• 3,5-Diethinylpyridin
• AG-A-48586
• AK110092
• CTK5J0646
• I02-2727
• KB-28641
• 0335AC
• 67227-90-1
• SCHEMBL21122049
• DTXSID80496700
• MFCD11109669
• AKOS006306127
• YSZC3197
• D4613
• A915816
• F2167-5073
• T71205
• CS-0322669
• DB-365751
• +Expand

• MDL： MFCD11109669
• InChIKey： VERYSOHHELIELQ-UHFFFAOYSA-N
• Inchi： 1S/C9H5N/c1-3-8-5-9(4-2)7-10-6-8/h1-2,5-7H
• SMILES： N1C([H])=C(C#C[H])C([H])=C(C#C[H])C=1[H]

Computed Properties

• Exact Mass: 127.04225
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.042199164g/mol
• Heavy Atom Count: 10
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89
• Melting Point: 70.0 to 74.0 deg-C
• λmax: 301(CH2Cl2)(lit.)